![molecular formula C21H22N2O2 B2870959 (E)-2-cyano-N-cyclohexyl-3-(2-methoxynaphthalen-1-yl)prop-2-enamide CAS No. 329730-95-2](/img/structure/B2870959.png)
(E)-2-cyano-N-cyclohexyl-3-(2-methoxynaphthalen-1-yl)prop-2-enamide
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Overview
Description
Synthesis Analysis
The synthesis of “(E)-2-cyano-N-cyclohexyl-3-(2-methoxynaphthalen-1-yl)prop-2-enamide” is not clearly documented in the available resources .Molecular Structure Analysis
The molecular structure of “this compound” is not explicitly provided in the available resources .Physical and Chemical Properties Analysis
The physical and chemical properties such as boiling point, melting point, density, molecular formula, molecular weight of “this compound” are not explicitly provided in the available resources .Scientific Research Applications
Analytical Profiles and Biological Matrix Analysis
In a study focusing on psychoactive arylcyclohexylamines, compounds with structural similarities to "(E)-2-cyano-N-cyclohexyl-3-(2-methoxynaphthalen-1-yl)prop-2-enamide" were characterized and analyzed. The research developed a method for qualitative and quantitative analysis in biological matrices using techniques like gas chromatography and mass spectrometry. This demonstrates the compound's relevance in analytical chemistry and toxicology, particularly in identifying and quantifying research chemicals in biological samples (De Paoli et al., 2013).
Catalysis and Chemical Synthesis
A study on the selective hydrogenation of phenol derivatives, which shares a structural component with "this compound," showcased the use of Pd nanoparticles on mesoporous graphitic carbon nitride. This catalyst achieved high selectivity and activity in aqueous media, emphasizing the compound's potential in catalytic processes and the synthesis of chemical intermediates like cyclohexanone (Wang et al., 2011).
Material Science and Polymer Chemistry
Research into the mechanofluorochromic properties of 3-aryl-2-cyano acrylamide derivatives, which are structurally related to "this compound," highlighted the influence of molecular stacking on optical properties. This insight is valuable for designing materials with specific luminescence behaviors, applicable in sensors and optoelectronic devices (Song et al., 2015).
Corrosion Inhibition
Another study explored the synthesis and characterization of new acrylamide derivatives as corrosion inhibitors. Although not directly involving "this compound," the research on similar compounds showed significant inhibition effects on copper corrosion in nitric acid solutions. This indicates the potential application of such compounds in protecting metals from corrosion, which is crucial in industrial maintenance and preservation (Abu-Rayyan et al., 2022).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
(E)-2-cyano-N-cyclohexyl-3-(2-methoxynaphthalen-1-yl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N2O2/c1-25-20-12-11-15-7-5-6-10-18(15)19(20)13-16(14-22)21(24)23-17-8-3-2-4-9-17/h5-7,10-13,17H,2-4,8-9H2,1H3,(H,23,24)/b16-13+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XOJOCXKOHGBCRD-DTQAZKPQSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C2=CC=CC=C2C=C1)C=C(C#N)C(=O)NC3CCCCC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C2=CC=CC=C2C=C1)/C=C(\C#N)/C(=O)NC3CCCCC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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